Cas no 1344385-51-8 ((2S)-4-(4-ethynylphenyl)butan-2-amine)

• Product Name: (2S)-4-(4-ethynylphenyl)butan-2-amine
• CAS No: 1344385-51-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6368614
• PubChem ID: 130626005
• Update Time: 2025-06-08

(2S)-4-(4-ethynylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-ethynylphenyl)butan-2-amine
• EN300-1857083
• 1344385-51-8

• Inchi： 1S/C12H15N/c1-3-11-6-8-12(9-7-11)5-4-10(2)13/h1,6-10H,4-5,13H2,2H3/t10-/m0/s1
• InChI Key： NKUGJWGLCQJZTN-JTQLQIEISA-N
• SMILES： N[C@@H](C)CCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-ethynylphenyl)butan-2-amine

Introduction to (2S)-4-(4-ethynylphenyl)butan-2-amine and Its Significance in Modern Chemical Research

(2S)-4-(4-ethynylphenyl)butan-2-amine, with the CAS number 1344385-51-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable tool for researchers exploring novel therapeutic agents and synthetic pathways.

The compound's structure consists of a chiral center at the (2S) position, which is crucial for its biological activity. The presence of a butan-2-amine moiety and a 4-ethynylphenyl group introduces specific interactions with biological targets, making it a promising candidate for further investigation. The ethynyl group, in particular, offers opportunities for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of (2S)-4-(4-ethynylphenyl)butan-2-amine makes it an excellent candidate for such applications. Researchers have explored its use in catalytic processes, where its chiral environment can influence the selectivity and efficiency of reactions. This has significant implications for the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of a butan-2-amine backbone and an aryl group with an ethynyl substituent suggests that it may interact with biological targets in unique ways. This has led to investigations into its role as a precursor for more complex molecules or as an active agent itself. Preliminary studies have shown that derivatives of this compound exhibit interesting pharmacological properties, making it a subject of intense research.

The ethynyl group in (2S)-4-(4-ethynylphenyl)butan-2-amine also opens up possibilities for cross-coupling reactions, which are fundamental in modern synthetic chemistry. These reactions allow for the efficient construction of complex molecular frameworks, often involving carbon-carbon bond formation. The ability to incorporate this compound into larger molecules through such reactions makes it a versatile building block in medicinal chemistry. Researchers are exploring its use in the synthesis of novel heterocycles and other complex structures that may have therapeutic potential.

Furthermore, the stereochemical purity of (2S)-4-(4-ethynylphenyl)butan-2-amine is critical for many applications. Chiral compounds can exhibit different biological activities depending on their stereochemistry, making the precise control of stereochemical centers essential. Advances in synthetic methodologies have enabled the production of highly enantiomerically pure forms of this compound, which is crucial for reliable and reproducible results in research and development.

The compound's potential extends beyond its use as a building block or intermediate. It has been investigated as a possible ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes may have applications in catalysis or as therapeutic agents themselves. The ability to tune the properties of these complexes by modifying the ligand structure offers exciting possibilities for future research.

In conclusion, (2S)-4-(4-ethynylphenyl)butan-2-amine (CAS no. 1344385-51-8) represents a significant advancement in chemical research. Its unique structural features and functional groups make it a valuable tool for drug development, synthetic chemistry, and catalysis. As research continues to uncover new applications and methodologies, this compound is poised to play an increasingly important role in the scientific community.